N1-(2-carbamoylbenzofuran-3-yl)-N2-(2-(2-hydroxyethoxy)ethyl)oxalamide
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Description
N1-(2-carbamoylbenzofuran-3-yl)-N2-(2-(2-hydroxyethoxy)ethyl)oxalamide is a useful research compound. Its molecular formula is C15H17N3O6 and its molecular weight is 335.316. The purity is usually 95%.
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Scientific Research Applications
Enzymatic Degradation of Organic Pollutants
The enzymatic approach has shown promise in the remediation or degradation of various organic pollutants present in wastewater from industries. The presence of certain redox mediators enhances the efficiency and range of substrate degradation by enzymes such as laccases, lignin peroxidases, manganese peroxidases, and horseradish peroxidases. This process highlights the potential of enzymatic treatment in breaking down recalcitrant compounds, pointing towards a future where enzyme-redox mediator systems could play a vital role in cleaning up industrial effluents (Husain & Husain, 2007).
Antioxidant Activity Analysis
The study of antioxidants is crucial across various fields, from food engineering to medicine. Analytical methods like the Oxygen Radical Absorption Capacity (ORAC) and Hydroxyl Radical Antioxidant Capacity (HORAC) tests measure the antioxidant activity of compounds. These assays, based on spectrophotometry, assess the kinetics of reactions involving antioxidants, offering insights into the antioxidant capacity of complex samples. Such analytical techniques are invaluable for evaluating the effectiveness of antioxidants in combating oxidative stress (Munteanu & Apetrei, 2021).
Biomarker Analysis for Tobacco Exposure
Measuring human urinary carcinogen metabolites provides crucial information about tobacco exposure and cancer risk. Biomarkers derived from carcinogens specific to tobacco products, such as NNAL and its glucuronides, offer insights into the carcinogen dose, metabolism, and exposure levels. These biomarkers are essential for studies on tobacco-related cancer, highlighting the importance of analytical methods in public health research (Hecht, 2002).
Redox Mediator Applications in Environmental Remediation
Redox mediators enhance the degradation efficiency of enzymes in treating recalcitrant organic compounds in wastewater. This synergistic action between enzymes and redox mediators expands the range of degradable pollutants and offers a promising approach to environmental remediation. The application of redox mediators in conjunction with enzymes could significantly impact the treatment of aromatic compounds in industrial effluents, showcasing the potential for innovative clean-up strategies (Husain & Husain, 2007).
Properties
IUPAC Name |
N'-(2-carbamoyl-1-benzofuran-3-yl)-N-[2-(2-hydroxyethoxy)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O6/c16-13(20)12-11(9-3-1-2-4-10(9)24-12)18-15(22)14(21)17-5-7-23-8-6-19/h1-4,19H,5-8H2,(H2,16,20)(H,17,21)(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKVKACABPFKIAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)N)NC(=O)C(=O)NCCOCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.